Ethyl (R)-2-acetoxy-3-(2-hydroxyphenyl)propanoate

• Molecular Formula: C13H16O5
• Molecular Weight: 252.26 g/mol
• IUPAC Name: ethyl 2-acetyloxy-3-(2-hydroxyphenyl)propanoate
• InChI: InChI=1S/C13H16O5/c1-3-17-13(16)12(18-9(2)14)8-10-6-4-5-7-11(10)15/h4-7,12,15H,3,8H2,1-2H3
• InChI Key: VVQVEFPDYMABLQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1O)OC(=O)C

Description

Ethyl ®-2-acetoxy-3-(2-hydroxyphenyl)propanoate is an ester compound with a complex structure. Esters are known for their pleasant odors and are often used in perfumes and flavoring agents . This particular compound features both acetoxy and hydroxy functional groups, making it a versatile molecule in various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl ®-2-acetoxy-3-(2-hydroxyphenyl)propanoate typically involves esterification reactions. One common method is the reaction of ®-2-acetoxy-3-(2-hydroxyphenyl)propanoic acid with ethanol in the presence of an acid catalyst like sulfuric acid. The reaction is usually carried out under reflux conditions to ensure complete conversion .

Industrial Production Methods

In industrial settings, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl ®-2-acetoxy-3-(2-hydroxyphenyl)propanoate undergoes various chemical reactions, including:

Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and alcohol.

Oxidation: The hydroxy group can be oxidized to a ketone or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Substitution: The acetoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Hydrolysis: Acidic (HCl) or basic (NaOH) conditions, typically at elevated temperatures.

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Hydrolysis: ®-2-acetoxy-3-(2-hydroxyphenyl)propanoic acid and ethanol.

Oxidation: Corresponding ketone or aldehyde derivatives.

Substitution: Various substituted esters depending on the nucleophile used.

Scientific Research Applications

Ethyl ®-2-acetoxy-3-(2-hydroxyphenyl)propanoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of prodrugs.

Industry: Utilized in the production of fragrances and flavoring agents due to its pleasant odor.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 2-hydroxy-3-phenylpropanoate
• Ethyl 3-(2-hydroxyphenyl)propanoate
• Ethyl benzoate

Uniqueness

Ethyl ®-2-acetoxy-3-(2-hydroxyphenyl)propanoate is unique due to the presence of both acetoxy and hydroxy functional groups, which provide it with distinct chemical reactivity and potential biological activities. This makes it a valuable compound for various applications in research and industry .